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Compound Name: B-Raf IN 15

Cat. No.: B11930088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
B-Raf IN 15 is a potent inhibitor of the B-Raf kinase, a critical component of the mitogen-

activated protein kinase (MAPK/ERK) signaling pathway.[1] Dysregulation of this pathway,

often through mutations in the BRAF gene, is a key driver in a significant portion of human

cancers, most notably in malignant melanoma. This technical guide provides a comprehensive

overview of the chemical structure, properties, and biological activity of B-Raf IN 15, including

detailed experimental protocols and visualizations to support further research and development

efforts in this area.

Chemical Structure and Properties
B-Raf IN 15, also referred to as compound 7 in its initial discovery, is a small molecule inhibitor

with a molecular formula of C19H15N3OS.[2] Its chemical and physical properties are

summarized in the table below.
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Property Value Reference

IUPAC Name

4-(pyridin-2-ylamino)-N-

(thiophen-2-ylmethyl)quinolin-

8-ol

N/A

CAS Number 832107-31-0 [2]

Molecular Formula C19H15N3OS [2]

Molecular Weight 333.41 g/mol [2]

SMILES

OC1=C(C(C2=CSC=C2)NC3=

CC=CN=C3)C=CC4=CC=CN=

C14

[3]

Appearance Powder [2]

Purity ≥98% N/A

Solubility
DMSO: 100 mg/mL (299.93

mM; requires sonication)
[2]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[2]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[1]

Biological Activity
B-Raf IN 15 demonstrates inhibitory activity against both wild-type B-Raf (BRAF WT) and the

common V600E mutant (BRAF V600E), with a preference for the mutated form. The V600E

mutation, a single valine to glutamate substitution, is found in over 90% of B-Raf-mediated

cancers and leads to constitutive activation of the kinase.

Target IC50 Reference

BRAF WT 2.0 µM [1]

BRAF V600E 0.8 µM [1]
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Signaling Pathway
B-Raf is a central kinase in the RAS-RAF-MEK-ERK signaling cascade. This pathway relays

extracellular signals to the nucleus to regulate key cellular processes like proliferation,

differentiation, and survival. The diagram below illustrates the canonical pathway and the point

of inhibition by B-Raf IN 15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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